Cas no 63967-51-1 (Heptanenitrile, 2-cyclohexylidene-)

• Product name: Heptanenitrile, 2-cyclohexylidene-
• CAS No: 63967-51-1
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 425273
• PubChem ID: 53824626

Heptanenitrile, 2-cyclohexylidene- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 2-cyclohexylidene-
• 2-cyclohexylideneheptanenitrile
• DTXSID10706945
• 2-Cyclohexylidene Heptanonitrile
• 63967-51-1
• FYFBMAQBECRJMI-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H21N/c1-2-3-5-10-13(11-14)12-8-6-4-7-9-12/h2-10H2,1H3
• InChI Key： FYFBMAQBECRJMI-UHFFFAOYSA-N
• SMILES： CCCCCC(=C1CCCCC1)C#N

Computed Properties

• Exact Mass: 191.16753
• Monoisotopic Mass: 191.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79